Cas no 51143-42-1 (3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine)

3,4-Dimethyl-1-phenyl-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with methyl groups at the 3- and 4-positions and a phenyl group at the 1-position. The 5-amine functionality enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its well-defined structure and stability make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s reactivity allows for further functionalization, enabling the synthesis of derivatives with tailored properties. High purity and consistent quality ensure reliable performance in research and industrial processes. Its structural features contribute to its potential as a key building block in heterocyclic chemistry.

3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine structure

51143-42-1 structure

Product Name:3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine

CAS No:51143-42-1

MF:C₁₁H₁₃N₃

MW:187.241021871567

CID:363134

PubChem ID:4737031

Update Time:2025-10-13

3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-5-amine, 3,4-dimethyl-1-phenyl-
- 4,5-dimethyl-2-phenylpyrazol-3-amine
- 3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
- EN300-1148254
- PUAVVYSZRNWCGP-UHFFFAOYSA-N
- 51143-42-1
- DTXSID10406110
- SCHEMBL2461662
- CS-0223333
- Inchi： 1S/C11H13N3/c1-8-9(2)13-14(11(8)12)10-6-4-3-5-7-10/h3-7H,12H2,1-2H3
- InChI Key： PUAVVYSZRNWCGP-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2)C(=C(C)C(C)=N1)N

Computed Properties

Exact Mass: 187.11109
Monoisotopic Mass: 187.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 43.8Å²

Experimental Properties

PSA: 43.84

3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine Pricemore >>

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